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Compound of Interest |

Ethyl 3-amino-3-(3-
Compound Name:

bromophenyl)propanoate
CAS No.: 275826-31-8

Cat. No.: B3256736

Get Quote

In the landscape of pharmaceutical development and organic synthesis, 3-amino esters stand

out as crucial building blocks for a wide array of biologically active molecules and complex
natural products. Their structural integrity is paramount to their function, necessitating precise
and thorough characterization. This guide provides an in-depth comparative analysis of the
spectroscopic data for three structurally analogous [3-amino esters: methyl 3-aminobutanoate,
ethyl 3-aminobutanoate, and tert-butyl 3-aminobutanoate.

By systematically examining their Nuclear Magnetic Resonance (*H and 3C NMR), Infrared
(IR) spectroscopy, and Mass Spectrometry (MS) data, we aim to provide researchers,
scientists, and drug development professionals with a practical framework for identifying and
differentiating these and similar compounds. This guide emphasizes the causality behind
experimental choices and the interpretation of spectral data, fostering a deeper understanding
of how subtle changes in molecular structure are reflected in their spectroscopic signatures.
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The Spectroscopic Analysis Workflow: A Validated
Approach

The structural elucidation of organic molecules is a multi-faceted process. For the 3-amino
esters discussed herein, a combination of NMR, IR, and MS techniques provides a
comprehensive and self-validating system for characterization. Each technique offers a unique
piece of the structural puzzle, and their combined application ensures a high degree of
confidence in the final assignment.
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Sample Preparation

Purified B-Amino Ester
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Data Interpretation
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Structural Elucidation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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